N-[2-(1H-benzimidazol-2-yl)ethyl]-2-(4-hydroxyphthalazin-1-yl)acetamide

• Molecular Formula: C19H17N5O2
• Molecular Weight: 347.4 g/mol
• IUPAC Name: N-[2-(1H-benzimidazol-2-yl)ethyl]-2-(4-oxo-3H-phthalazin-1-yl)acetamide
• InChI: InChI=1S/C19H17N5O2/c25-18(11-16-12-5-1-2-6-13(12)19(26)24-23-16)20-10-9-17-21-14-7-3-4-8-15(14)22-17/h1-8H,9-11H2,(H,20,25)(H,21,22)(H,24,26)
• InChI Key: HJQVHEWPLLCDDA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NNC2=O)CC(=O)NCCC3=NC4=CC=CC=C4N3

Description

N-[2-(1H-benzimidazol-2-yl)ethyl]-2-(4-hydroxyphthalazin-1-yl)acetamide is a complex organic compound that features both benzimidazole and phthalazine moieties. These structures are known for their significant biological activities and are often explored in medicinal chemistry for their potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(1H-benzimidazol-2-yl)ethyl]-2-(4-hydroxyphthalazin-1-yl)acetamide typically involves the condensation of 2-(1H-benzimidazol-2-yl)ethylamine with 4-hydroxyphthalazin-1-yl acetic acid. This reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond .

Industrial Production Methods

Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, solvent choice, and purification techniques, would be essential to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

N-[2-(1H-benzimidazol-2-yl)ethyl]-2-(4-hydroxyphthalazin-1-yl)acetamide can undergo various chemical reactions, including:

Oxidation: The benzimidazole ring can be oxidized under specific conditions.

Reduction: The compound can be reduced to modify its functional groups.

Substitution: Both the benzimidazole and phthalazine rings can participate in substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate (KMnO₄) or hydrogen peroxide (H₂O₂) can be used.

Reduction: Reducing agents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically employed.

Substitution: Halogenating agents or nucleophiles can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield benzimidazole N-oxides, while reduction could lead to the formation of secondary amines.

Scientific Research Applications

N-[2-(1H-benzimidazol-2-yl)ethyl]-2-(4-hydroxyphthalazin-1-yl)acetamide has a wide range of scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Explored for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Investigated for its therapeutic potential in treating various diseases, including cancer and infectious diseases.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N-[2-(1H-benzimidazol-2-yl)ethyl]-2-(4-hydroxyphthalazin-1-yl)acetamide involves its interaction with specific molecular targets. The benzimidazole moiety is known to bind to DNA and proteins, potentially inhibiting their function. The phthalazine ring can interact with various enzymes, modulating their activity and leading to therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

• N-(2-(1H-benzimidazol-2-yl)ethyl)-2-(2-chlorophenoxy)acetamide
• 2-(1H-benzimidazol-2-ylsulfanyl)-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide

Uniqueness

N-[2-(1H-benzimidazol-2-yl)ethyl]-2-(4-hydroxyphthalazin-1-yl)acetamide is unique due to the presence of both benzimidazole and phthalazine rings, which confer distinct biological activities. This dual functionality makes it a versatile compound for various scientific and medicinal applications .